Cas no 126054-85-1 (2(1H)-Naphthalenone,3-(b-D-glucopyranosyloxy)-6-[1-(b-D-glucopyranosyloxy)-1-methylethyl]-4a,5,6,7,8,8a-hexahydro-4,8a-dimethyl-,(4aR,6R,8aS)-)

• Product Name: 2(1H)-Naphthalenone,3-(b-D-glucopyranosyloxy)-6-[1-(b-D-glucopyranosyloxy)-1-methylethyl]-4a,5,6,7,8,8a-hexahydro-4,8a-dimethyl-,(4aR,6R,8aS)-
• CAS No: 126054-85-1
• MF: C₂₇H₄₄O₁₃
• MW: 576.630470275879
• CID: 198321
• Update Time: 2024-03-01

2(1H)-Naphthalenone,3-(b-D-glucopyranosyloxy)-6-[1-(b-D-glucopyranosyloxy)-1-methylethyl]-4a,5,6,7,8,8a-hexahydro-4,8a-dimethyl-,(4aR,6R,8aS)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Naphthalenone,3-(b-D-glucopyranosyloxy)-6-[1-(b-D-glucopyranosyloxy)-1-methylethyl]-4a,5,6,7,8,8a-hexahydro-4,8a-dimethyl-,(4aR,6R,8aS)-
• 2(1H)-Naphthalenone,3-(b-D-glucopyranosyloxy)-6-[1-(b-D-glucopyranosyloxy)-1-methylethyl]-4a,5,6,7,8,8a-hexahydro-4,8a-dimeth
• 2(1H)-Naphthalenone,3-(b-D-glucopyranosyloxy)-6-[1-(b-D-glucopyranosyloxy)-1-methylethyl]-4a,5,6,7,8,8a-hexahydro-4,8a-dimethyl-,[4aR-(4aa,6b,8ab)]-
• Atractyloside I
• 2(1H)-Naphthalenone, 3-(β-D-glucopyranosyloxy)-6-[1-(β-D-glucopyranosyloxy)-1-methylethyl]-4a,5,6,7,8,8a-hexahydro-4,8a-dimethyl-, (4aR,6R,8aS)-

• Inchi： 1S/C27H44O13/c1-11-13-7-12(26(2,3)40-25-22(36)20(34)18(32)16(10-29)38-25)5-6-27(13,4)8-14(30)23(11)39-24-21(35)19(33)17(31)15(9-28)37-24/h12-13,15-22,24-25,28-29,31-36H,5-10H2,1-4H3/t12-,13+,15-,16-,17-,18-,19+,20+,21-,22-,24+,25+,27+/m1/s1
• InChI Key： XMFJYFXSIKDRHJ-OJGKPVIHSA-N
• SMILES： C1[C@@]2(C)[C@@]([H])(C[C@H](C(O[C@@H]3O[C@H](CO)[C@@H](O)[C@H](O)[C@H]3O)(C)C)CC2)C(C)=C(O[C@@H]2O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2O)C1=O

Computed Properties

• Exact Mass: 576.27822

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 808.1±65.0 °C(Predicted)
• PSA: 215.83
• pka: 12.77±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides